Cas no 40556-86-3 (2-oxoadamantane-1-carboxylic acid)

• Product Name: 2-oxoadamantane-1-carboxylic acid
• CAS No: 40556-86-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 3972586
• PubChem ID: 2826815
• Update Time: 2025-05-19

2-oxoadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 2-oxo-
• 2-oxoadamantane-1-carboxylic acid
• 2-oxoadamantane-1-carboxylicacid
• 2-oxotricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• AB-332/20312038
• CBDivE_014715
• Oprea1_301215
• 40556-86-3
• CREOOLZKVAFMCX-UHFFFAOYSA-N
• STL406625
• AKOS022644716
• EN300-193328
• 2-oxo-1-adamantanecarboxylic acid
• 2-keto-1-adamantanecarboxylic acid
• SCHEMBL7002109

• Inchi： 1S/C11H14O3/c12-9-8-2-6-1-7(3-8)5-11(9,4-6)10(13)14/h6-8H,1-5H2,(H,13,14)
• InChI Key： CREOOLZKVAFMCX-UHFFFAOYSA-N
• SMILES： O=C1C2CC3CC(C2)CC1(C(=O)O)C3

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-oxoadamantane-1-carboxylic acid

2-Oxoadamantane-1-Carboxylic Acid: A Comprehensive Overview

2-Oxoadamantane-1-carboxylic acid (CAS No. 40556-86-3) is a unique organic compound with a complex adamantane-based structure, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its rigid, diamondoid framework, which contributes to its exceptional stability and potential applications in drug design, materials synthesis, and nanotechnology. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the properties and functionalities of 2-Oxoadamantane-1-carboxylic acid, positioning it as a promising candidate for innovative research and industrial applications.

The molecular structure of 2-Oxoadamantane-1-carboxylic acid consists of an adamantane skeleton with a ketone group at the 2-position and a carboxylic acid group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to participate in diverse chemical reactions and interactions. Recent studies have explored the role of adamantane derivatives in drug delivery systems, where their hydrophobic nature and structural rigidity are leveraged to enhance drug stability and bioavailability.

One of the most significant breakthroughs involving 2-Oxoadamantane-1-carboxylic acid is its application in the development of advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing self-assembled monolayers (SAMs) with tailored surface properties. These SAMs find applications in biosensors, microelectronics, and anti-fouling coatings, where their chemical resistance and mechanical durability are highly valued.

In the realm of nanotechnology, adamantane-based compounds like 2-Oxoadamantane-1-carboxylic acid have been utilized in the synthesis of carbon nanotubes (CNTs) and graphene derivatives. The rigid structure of these compounds facilitates the controlled growth of nanostructures, leading to enhanced performance in electronic devices and energy storage systems. Recent experiments have shown that incorporating 2-Oxoadamantane-1-carboxylic acid into CNTs can significantly improve their thermal stability and electrical conductivity.

The biological activity of 2-Oxoadamantane-1-carboxylic acid has also been a focal point of recent investigations. Studies have revealed that this compound exhibits moderate anti-inflammatory properties, making it a potential candidate for therapeutic applications. Furthermore, its ability to act as a template for metalloenzyme mimics has opened new avenues in catalytic chemistry, where it can facilitate selective transformations of organic substrates under mild conditions.

From an environmental perspective, the synthesis and application of adamantane derivatives like 2-Oxoadamantane-1-carboxylic acid are being optimized to minimize ecological impact. Green chemistry approaches, such as catalytic hydrogenation using renewable catalysts, are being employed to reduce waste generation during production processes. These efforts align with global sustainability goals while maintaining the high performance standards expected from these compounds.

In conclusion, 2-Oxoadamantane-1-carboxylic acid (CAS No. 40556-86-3) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic techniques and application development, position it as a key player in future innovations within materials science, pharmacology, and nanotechnology.